Cas no 2137515-89-8 (1(2H)-Pyridineacetic acid, 3-carboxy-2-oxo-, 1-ethyl ester)

• Product Name: 1(2H)-Pyridineacetic acid, 3-carboxy-2-oxo-, 1-ethyl ester
• CAS No: 2137515-89-8
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 5277727
• PubChem ID: 165803229
• Update Time: 2025-10-20

1(2H)-Pyridineacetic acid, 3-carboxy-2-oxo-, 1-ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Pyridineacetic acid, 3-carboxy-2-oxo-, 1-ethyl ester
• 2137515-89-8
• EN300-685075
• 1-(2-ethoxy-2-oxoethyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid

• Inchi： 1S/C10H11NO5/c1-2-16-8(12)6-11-5-3-4-7(9(11)13)10(14)15/h3-5H,2,6H2,1H3,(H,14,15)
• InChI Key： FRAIUOJTYNFKRH-UHFFFAOYSA-N
• SMILES： O(CC)C(CN1C=CC=C(C(=O)O)C1=O)=O

Computed Properties

• Exact Mass: 225.06372245g/mol
• Monoisotopic Mass: 225.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 83.9Ų

Experimental Properties

• Density: 1.365±0.06 g/cm3(Predicted)
• Boiling Point: 437.8±40.0 °C(Predicted)
• pka: 2.47±0.20(Predicted)

Additional information on 1(2H)-Pyridineacetic acid, 3-carboxy-2-oxo-, 1-ethyl ester

Comprehensive Analysis of 1(2H)-Pyridineacetic acid, 3-carboxy-2-oxo-, 1-ethyl ester (CAS No. 2137515-89-8)

The compound 1(2H)-Pyridineacetic acid, 3-carboxy-2-oxo-, 1-ethyl ester (CAS No. 2137515-89-8) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyridine core with carboxy and ester functional groups, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its potential applications in drug discovery, particularly in targeting enzyme inhibition and modulating metabolic pathways.

In recent years, the demand for heterocyclic compounds like 1(2H)-Pyridineacetic acid derivatives has surged, driven by advancements in medicinal chemistry. This compound's 3-carboxy-2-oxo moiety is particularly noteworthy, as it mimics natural substrates in biological systems, enabling interactions with proteins and enzymes. Such properties align with current trends in precision medicine and small-molecule therapeutics, addressing common search queries like "pyridine-based drug candidates" or "ester derivatives in pharmacology."

From a synthetic perspective, the 1-ethyl ester group enhances the compound's stability and solubility, critical factors for bioavailability optimization—a hot topic in pharmaceutical development. Laboratories focusing on structure-activity relationship (SAR) studies often explore derivatives of this compound to improve binding affinity or reduce off-target effects. Its CAS No. 2137515-89-8 is frequently cited in patent literature, reflecting its industrial relevance.

Environmental and green chemistry considerations also apply to this compound. Researchers are investigating eco-friendly synthesis routes for pyridineacetic acid derivatives, responding to growing interest in sustainable chemical processes. Questions like "biodegradable ester compounds" or "green synthesis of heterocycles" highlight this trend. The compound's potential role in biocatalysis further underscores its alignment with modern circular economy principles.

Analytical characterization of 1(2H)-Pyridineacetic acid, 3-carboxy-2-oxo-, 1-ethyl ester typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality standards for research-grade chemicals. The compound's spectral data (e.g., IR peaks for carbonyl and carboxyl groups) are valuable for identity confirmation, addressing common laboratory challenges in compound verification.

In conclusion, 2137515-89-8 represents a promising scaffold for multidisciplinary research. Its structural features cater to contemporary needs in drug design, material science, and catalysis, making it a subject of ongoing investigation. As the scientific community prioritizes molecular diversity and functional group compatibility, this compound's utility will likely expand, solidifying its position in cutting-edge chemical innovation.